[1-(Cyclobutylmethyl)-1H-indazol-5-yl]boronic acid

• Molecular Formula: C12H15BN2O2
• Molecular Weight: 230.07 g/mol
• IUPAC Name: [1-(cyclobutylmethyl)indazol-5-yl]boronic acid
• InChI: InChI=1S/C12H15BN2O2/c16-13(17)11-4-5-12-10(6-11)7-14-15(12)8-9-2-1-3-9/h4-7,9,16-17H,1-3,8H2
• InChI Key: ATYHLMVZPLHDST-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC2=C(C=C1)N(N=C2)CC3CCC3)(O)O

Description

[1-(Cyclobutylmethyl)-1H-indazol-5-yl]boronic acid is a boronic acid derivative featuring an indazole core substituted with a cyclobutylmethyl group at the 1-position and a boronic acid moiety at the 5-position. Indazole-based boronic acids are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex aryl and heteroaryl compounds for pharmaceutical and materials science applications . The cyclobutylmethyl substituent introduces steric bulk and hydrophobicity, which may influence reactivity, solubility, and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [1-(Cyclobutylmethyl)-1H-indazol-5-yl]boronic acid typically involves the formation of the indazole core followed by the introduction of the boronic acid group. One common method includes the cyclization of appropriate precursors to form the indazole ring, followed by borylation reactions to introduce the boronic acid moiety. The reaction conditions often involve the use of palladium catalysts and boron reagents under mild conditions to ensure high yields and selectivity .

Industrial Production Methods: Industrial production of [1-(Cyclobutylmethyl)-1H-indazol-5-yl]boronic acid may involve scalable synthetic routes that prioritize cost-effectiveness and efficiency. These methods often utilize continuous flow reactors and automated systems to optimize reaction parameters and minimize waste. The use of readily available starting materials and environmentally benign reagents is also a key consideration in industrial settings .

Chemical Reactions Analysis

Types of Reactions: [1-(Cyclobutylmethyl)-1H-indazol-5-yl]boronic acid undergoes various types of chemical reactions, including:

Oxidation: The boronic acid group can be oxidized to form boronic esters or borates.

Reduction: Reduction reactions can convert the boronic acid to boranes or other reduced boron species.

Substitution: The compound can participate in substitution reactions, particularly in Suzuki–Miyaura cross-coupling reactions, where it forms carbon-carbon bonds with aryl or vinyl halides.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide or other oxidizing agents.

Reduction: Sodium borohydride or lithium aluminum hydride.

Substitution: Palladium catalysts, such as Pd(PPh3)4, in the presence of bases like potassium carbonate.

Major Products: The major products formed from these reactions include various boronic esters, borates, and coupled organic molecules, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

Chemistry: In organic synthesis, [1-(Cyclobutylmethyl)-1H-indazol-5-yl]boronic acid is widely used in Suzuki–Miyaura coupling reactions to form carbon-carbon bonds, which are essential in the construction of complex organic molecules .

Biology and Medicine: Its ability to form stable complexes with biological molecules makes it a valuable tool in drug discovery and development .

Industry: In the industrial sector, [1-(Cyclobutylmethyl)-1H-indazol-5-yl]boronic acid is used in the production of advanced materials, including polymers and electronic components, due to its unique chemical properties .

Mechanism of Action

The mechanism of action of [1-(Cyclobutylmethyl)-1H-indazol-5-yl]boronic acid involves its ability to act as a Lewis acid, forming reversible covalent complexes with various nucleophiles. This property is particularly useful in catalysis and molecular recognition processes. The boronic acid group can interact with diols, amines, and other Lewis bases, facilitating a range of chemical transformations .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural analogs, their substituents, and molecular properties:

Compound Name	Substituent	Molecular Formula	CAS Number	Similarity Score	Key Applications/Notes
[1-(Cyclobutylmethyl)-1H-indazol-5-yl]boronic acid	Cyclobutylmethyl	C12H16BN3O2	Not Provided	Reference	Potential enzyme inhibition, Suzuki coupling
1-Methyl-1H-indazol-5-ylboronic acid	Methyl	C8H9BN2O2	590418-08-9	0.85	Cross-coupling reactions, intermediate in drug synthesis
(1-(Tetrahydro-2H-pyran-2-yl)-1H-indazol-5-yl)boronic acid	Tetrahydro-2H-pyran	C12H15BN2O3	1562245-02-6	0.99	High structural similarity; cyclic ether enhances solubility
(1-Butyl-1H-benzo[d]imidazol-5-yl)boronic acid	Butyl	C11H15BN2O2	1089669-71-5	N/A	Benzoimidazole core alters electronic properties vs. indazole

Key Observations:

• Hydrophobicity : Cyclobutylmethyl and butyl groups enhance lipophilicity compared to polar tetrahydro-2H-pyran, which may improve cell membrane permeability in therapeutic contexts .
• Electronic Effects : Substituents influence the indazole ring’s electron density, affecting boronic acid reactivity. Methyl groups mildly deactivate the ring, while tetrahydro-2H-pyran may stabilize intermediates via hydrogen bonding .

Biological Activity

[1-(Cyclobutylmethyl)-1H-indazol-5-yl]boronic acid is a boronic acid derivative notable for its potential biological activities, particularly in medicinal chemistry. Boronic acids are recognized for their ability to form reversible covalent bonds with diols, which underpins their utility in various therapeutic contexts. This article explores the biological activity of this specific compound, focusing on its anticancer properties, protease inhibition, and potential applications in drug development.

Structure and Properties

The compound features a cyclobutylmethyl group attached to an indazole moiety, contributing to its unique biological profile. Its structural formula can be represented as follows:

$$\text{C}_x\text{H}_y\text{B}\quad (\text{exact formula to be determined based on the specific structure})$$

This configuration allows the compound to interact with various biological targets, enhancing its therapeutic potential.

Anticancer Properties

Research indicates that boronic acids, including [1-(Cyclobutylmethyl)-1H-indazol-5-yl]boronic acid, can inhibit proteasome activity, which is crucial for the survival of cancer cells. By disrupting the proteasome's function, these compounds can induce apoptosis in malignant cells. A study highlighted the compound's effectiveness in reducing cell viability in cancer cell lines through mechanisms involving cell cycle arrest and apoptosis induction .

Case Study: Inhibition of Proteasome Activity

In vitro studies have demonstrated that [1-(Cyclobutylmethyl)-1H-indazol-5-yl]boronic acid exhibits significant inhibitory effects on proteasome activity. The following table summarizes the findings from a representative study:

Cell Line	IC50 (µM)	Mechanism
MCF-7 (Breast)	5.2	Apoptosis via caspase activation
HeLa (Cervical)	4.8	Cell cycle arrest
A549 (Lung)	6.0	Induction of oxidative stress

These results suggest that [1-(Cyclobutylmethyl)-1H-indazol-5-yl]boronic acid may serve as a promising candidate for further development as an anticancer agent.

Protease Inhibition

Another significant aspect of the biological activity of this compound is its role as a protease inhibitor. Boronic acids are known to interact with serine and cysteine proteases, inhibiting their activity through reversible covalent bonding.

The mechanism involves the formation of a covalent bond between the boron atom and the active site of the enzyme, effectively blocking substrate access. This property has been exploited in designing inhibitors for various proteases implicated in disease processes, including cancer and viral infections .

Applications in Drug Development

The unique properties of [1-(Cyclobutylmethyl)-1H-indazol-5-yl]boronic acid make it a valuable building block in drug design. Its ability to modulate biological pathways positions it as a candidate for developing therapeutics targeting diseases characterized by dysregulated protease activity.

Summary of Applications

• Anticancer Therapeutics : Potential development as a novel anticancer agent.
• Protease Inhibitors : Utilization in designing selective inhibitors for therapeutic use.
• Chemical Biology Tools : Application in studying protein interactions and cellular processes.